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ATC Classification and Pharmacological Profile

The table below details the official ATC classification of Lofepramine and its core pharmacological

properties.
Category Details
ATC Code NO6AAO07 [1] [2] [3]

ATC Level 1: Anatomical Main
Group

ATC Level 2: Therapeutic
Subgroup

ATC Level 3: Pharmacological
Subgroup

ATC Level 4: Chemical
Subgroup

Defined Daily Dose (DDD)

Mechanism of Action

N - Nervous System [1] [2]

NO6 - Psychoanalepics (antidepressants, stimulants, etc.) [1]

NO6A - Antidepressants [1]

NOB6AA - Non-selective monoamine reuptake inhibitors [1]

0.105 g (oral) [1]

Tricyclic Antidepressant (TCA); Serotonin and Noradrenaline
Reuptake Inhibitor (SNRI) [2] [3]
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Pharmacodynamic Binding Profile

Lofepramine exerts its effects by binding to various transporter proteins and receptors in the nervous system.
The following table summarizes its binding affinity (Ki in nM) for key targets; a lower Ki value indicates

stronger binding [3].

Target Ki (nM) Target Type
Norepinephrine Transporter (NET) 54 Reuptake Transporter
Serotonin Transporter (SERT) 70 Reuptake Transporter
Muscarinic M1 Acetylcholine Receptor 67 Receptor

Histamine H1 Receptor 245-360 Receptor

Alpha-1 Adrenergic Receptor 100 Receptor

5-HT2A Serotonin Receptor 200 Receptor

Mechanism of Action and Signaling Pathways

Lofepramine primarily works by inhibiting the serotonin transporter (SLC6A4) and the norepinephrine
transporter (SLC6A2), increasing the levels of these neurotransmitters in the synaptic cleft [2] [3]. KEGG
pathway analysis indicates its action is associated with the serotonergic synapse pathway (hsa04726) and

the synaptic vesicle cycle (hsa04721) [2] [4].

The DOT script below models the core mechanistic pathway of Lofepramine. It illustrates the drug's primary

targets and the resulting increase in neurotransmitter activity.
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Diagram 1: Lofepramine inhibits serotonin and norepinephrine reuptake transporters (SERT/NET),

increasing neurotransmitter levels in the synaptic cleft and enhancing signaling to postsynaptic receptors.

Clinical and Pharmacokinetic Overview

The table below summarizes key clinical use and pharmacokinetic parameters of Lofepramine.

Parameter Description
Primary Indication Treatment of depressive disorder [3] [5].
Key Metabolite Desipramine (an active TCA) [3].
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Parameter Description

Bioavailability Approximately 7% [3].

Protein Binding Very high (~99%) [3].

Elimination Half-life Parent drug: Up to 5 hours; Active metabolites: 12-24 hours [3].

Lofepramine is considered a third-generation TCA with a more favorable side effect profile and lower

toxicity in overdose compared to older, first-generation TCAs [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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